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Abstract
1,5-Pentanediol (CAS No: 111-29-5) is a viscous, colorless, and odorless linear diol with the

chemical formula HO(CH₂)₅OH.[1][2] This document provides a comprehensive overview of its

core chemical and physical properties, tailored for professionals in research, science, and drug

development. It includes detailed tables of quantitative data, standardized experimental

protocols for property determination, and visualizations of key chemical processes and

applications. Its utility as a chemical intermediate, particularly in the synthesis of polyesters and

polyurethanes, and its emerging role in pharmaceutical formulations as a penetration enhancer

are highlighted.[1][3][4]

Chemical and Physical Properties
The fundamental chemical and physical characteristics of 1,5-Pentanediol are summarized

below. These properties are crucial for its application in chemical synthesis and formulation

development.

Table 1: Chemical Identification of 1,5-Pentanediol
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Identifier Value

IUPAC Name Pentane-1,5-diol[5]

Synonyms
Pentamethylene glycol, 1,5-

Dihydroxypentane[6][7]

CAS Number 111-29-5[1]

Molecular Formula C₅H₁₂O₂[1]

Molecular Weight 104.15 g/mol [8][9]

Chemical Structure HO(CH₂)₅OH[9]

InChI Key ALQSHHUCVQOPAS-UHFFFAOYSA-N[5][10]

SMILES OCCCCCO[9]

Table 2: Physical Properties of 1,5-Pentanediol
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Property Value Conditions

Appearance
Clear, colorless, oily liquid[3]

[11]
Ambient

Odor Odorless[2][12] Ambient

Melting Point -18 °C (255 K)[1][8] -

Boiling Point 242 °C (515 K)[1][12] 1013 hPa[8]

Density 0.994 g/mL[1][12] 25 °C

0.9939 g/cm³[8] 20 °C

Solubility in Water Miscible[1][6] 20 °C[2]

Solubility in Organics

Soluble in methanol, ethanol,

acetone, ethyl acetate.[5][12]

Limited solubility in benzene,

petroleum ether.[5][13]

25 °C

Vapor Pressure <0.01 mmHg (<1.33 Pa)[9][12] 20 °C

1.14 hPa[8] 98.4 °C

Flash Point 135 °C (275 °F)[12][14] Closed Cup

142 °C (287.6 °F)[8][15] Closed Cup

Refractive Index (n²⁰/D) 1.450[12][15] 20 °C

Viscosity 135 mPa·s[11] 20 °C

Surface Tension 43.3 mN/m[12] 20 °C

logP (Octanol/Water) -0.49[11][12] 25 °C

pKa 14.83 ± 0.10 (Predicted)[12] -

Autoignition Temperature 335 °C (635 °F)[8][12] -

Explosive Limits 1.3 - 13.1% (V)[8][12] -

Experimental Protocols
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The following sections detail the methodologies for determining key physical and chemical

properties of 1,5-Pentanediol, based on established international standards.

Determination of Density (ASTM D4052)
The density of 1,5-Pentanediol can be determined using a digital density meter according to

ASTM D4052.[1][2][12][16]

Apparatus: Digital density meter with an oscillating U-tube, capable of maintaining a constant

temperature (e.g., 20°C or 25°C).

Procedure:

Calibrate the instrument with dry air and freshly distilled water.

Introduce a small volume (approximately 1-2 mL) of 1,5-Pentanediol into the sample tube,

ensuring no air bubbles are present.[16]

Allow the sample to thermally equilibrate to the set temperature.

The instrument measures the change in the oscillating frequency of the U-tube caused by

the mass of the sample.[16]

This frequency change is used with the calibration data to calculate and display the

density of the sample.

Determination of Melting Point (ASTM E324)
The melting point of 1,5-Pentanediol is determined using the capillary tube method as outlined

in ASTM E324.[7][14]

Apparatus: Melting point apparatus with a heating bath and a calibrated thermometer or

digital temperature sensor.

Procedure:

Introduce a small, dry sample of 1,5-Pentanediol (previously frozen) into a capillary tube.
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Place the capillary tube in the heating block of the melting point apparatus.

Heat the block at a controlled rate.

Record the temperature at which the substance first begins to melt (initial melting point)

and the temperature at which it becomes completely liquid (final melting point). Since 1,5-

Pentanediol is a liquid at room temperature, this procedure would be applied after

freezing the sample.

Determination of Boiling Point
The boiling point is determined by observing the temperature at which the vapor pressure of

the liquid equals the atmospheric pressure.

Apparatus: Distillation flask, condenser, calibrated thermometer, heating mantle.

Procedure:

Place a sample of 1,5-Pentanediol in the distillation flask.

Heat the sample gently.

Record the temperature at which the liquid boils and a stable temperature is observed on

the thermometer with the bulb positioned at the vapor-liquid equilibrium point.

Correct the observed boiling point to standard atmospheric pressure (1013 hPa).

Determination of Flash Point (ASTM D93)
The flash point is determined using the Pensky-Martens closed-cup tester following the ASTM

D93 standard.[12][16]

Apparatus: Pensky-Martens closed-cup apparatus.[16]

Procedure:

Fill the brass test cup with the 1,5-Pentanediol sample to the specified mark.
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Place the lid on the cup and begin heating the sample at a specified, constant rate while

stirring.[16]

At regular temperature intervals, apply an ignition source (a small flame) into the vapor

space of the cup.

The flash point is the lowest temperature, corrected to standard atmospheric pressure, at

which the application of the ignition source causes the vapors of the sample to ignite.[8]

Determination of Partition Coefficient (logP) (OECD 117)
The n-octanol/water partition coefficient (logP) is determined using the High-Performance

Liquid Chromatography (HPLC) method as described in OECD Guideline 117.[8][17][18]

Apparatus: HPLC system with a reverse-phase column (e.g., C18), UV detector, and

isocratic elution capability.

Procedure:

Prepare a mobile phase of a methanol/water mixture.

Calibrate the system by injecting a series of reference compounds with known logP values

and recording their retention times.

Create a calibration curve by plotting the logarithm of the retention factor (k) versus the

known logP values.

Inject the 1,5-Pentanediol sample and determine its retention time in duplicate.[6][18]

Calculate the logP of 1,5-Pentanediol by interpolating its retention factor on the calibration

curve.[6]

Spectral Analysis (NMR, IR)
Structural confirmation and purity assessment are performed using spectroscopic methods.

¹H and ¹³C NMR Spectroscopy: Spectra are recorded on an NMR spectrometer. The sample

is dissolved in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Chemical shifts are
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reported in ppm relative to an internal standard like tetramethylsilane (TMS).[9][19]

FTIR Spectroscopy: The infrared spectrum is obtained using an FTIR spectrometer. A thin

film of the liquid sample is placed between two salt plates (e.g., NaCl or KBr) and scanned.

The resulting spectrum shows absorption bands corresponding to the characteristic

functional groups (O-H and C-H stretches, C-O bends).

Key Workflows and Mechanisms
Synthesis of 1,5-Pentanediol
A common industrial method for synthesizing 1,5-Pentanediol is the catalytic hydrogenation of

glutaric acid or its esters, such as dimethyl glutarate.[5][10][15] The process can be a direct

hydrogenation or a two-step route involving esterification followed by hydrogenation.[5]
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Two-Step Synthesis Direct Synthesis

Glutaric Acid

Dimethyl Glutarate

Esterification

Methanol + Acid Catalyst

1,5-Pentanediol

Hydrogenation

H₂ / Catalyst (e.g., Ru-based) Glutaric Acid

1,5-Pentanediol

Direct Hydrogenation

H₂ / Catalyst

Polyester Synthesis Polyurethane Synthesis

1,5-Pentanediol

Polyester Polyurethane

Dicarboxylic Acid
(e.g., Adipic Acid)

Polycondensation

Diisocyanate
(e.g., MDI, TDI)

Polyaddition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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